Cas no 40572-23-4 (2-Bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene)

2-Bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene structure
40572-23-4 structure
Product Name:2-Bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene
CAS No:40572-23-4
MF:C21H34BrNO2
MW:412.404165744781
CID:2667610
PubChem ID:545486
Update Time:2025-04-21

2-Bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene
    • Benzene, 2-bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitro-
    • 40572-23-4
    • DTXSID70337911
    • 2-Bromo-1,3,5-trineopentyl-4-nitrobenzene #
    • DTXCID10288998
    • PJJTYFZOOMXAOP-UHFFFAOYSA-N
    • 2-Bromo-1,3,5-tris(2,2-dimethylpropyl)-4-nitrobenzene
    • Inchi: 1S/C21H34BrNO2/c1-19(2,3)11-14-10-15(12-20(4,5)6)18(23(24)25)16(17(14)22)13-21(7,8)9/h10H,11-13H2,1-9H3
    • InChI Key: PJJTYFZOOMXAOP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1CC(C)(C)C)[N+](=O)[O-])CC(C)(C)C)CC(C)(C)C

Computed Properties

  • Exact Mass: 411.177
  • Monoisotopic Mass: 411.177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 45.8Ų
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